Cas no 55702-53-9 (N-methylammelide)

• Product Name: N-methylammelide
• CAS No: 55702-53-9
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 2671807
• PubChem ID: 25245718
• Update Time: 2025-04-21

N-methylammelide Chemical and Physical Properties

Names and Identifiers

• 6-(Methylamino)-1,3,5-triazine-2,4(1H,3H)-dione
• SCHEMBL26698931
• N-methylammelide
• EN300-1461829
• 55702-53-9
• SCHEMBL2024856
• 4-hydroxy-6-(methylamino)-1,2-dihydro-1,3,5-triazin-2-one

• Inchi： 1S/C4H6N4O2/c1-5-2-6-3(9)8-4(10)7-2/h1H3,(H3,5,6,7,8,9,10)
• InChI Key： KYGWHIMMSIVKRA-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(NC)N1)=O

Computed Properties

• Exact Mass: 142.04907545Da
• Monoisotopic Mass: 142.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 82.6Ų